Cas no 848135-96-6 (7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 848135-96-6
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• MDL: MFCD20526556
• CID: 3164677
• Update Time: 2025-08-05

7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 7-Bromo-3-methyl-1,2,3,4-tetrahydro-isoquinoline hydrochloride
• AK198636
• 7-BROMO-3-METHYL-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
• Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-3-methyl-, hydrochloride (9CI)

• MDL： MFCD20526556
• Inchi： 1S/C10H12BrN.ClH/c1-7-4-8-2-3-10(11)5-9(8)6-12-7;/h2-3,5,7,12H,4,6H2,1H3;1H
• InChI Key： WRVLUERSOKOVSZ-UHFFFAOYSA-N
• SMILES： Cl.BrC1C=C2CNC(CC2=CC=1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 12

7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD302374)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 7-Bromo-3-methyl-1,2,3,4-tetrahydroisoquinoline hydrochloride

7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride: A Comprehensive Overview of Its Chemical Properties, Pharmacological Applications, and Research Trends

7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride, with the chemical formula C₁₀H₁₃BrN and CAS number 848135-96-6, is a structurally unique compound belonging to the class of 1,2,3,4-tetrahydroisoquinoline derivatives. This compound exhibits a complex molecular framework that combines aromatic and saturated ring systems, making it a valuable target for pharmaceutical research. Recent studies have highlighted its potential applications in neuropharmacology, anti-inflammatory therapies, and cancer treatment, positioning it as a promising candidate for further investigation.

The molecular structure of 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride consists of a tetrahydroisoquinoline ring system, where the bromine atom is strategically positioned at the 7-position, and a methyl group is introduced at the 3-position. This configuration imparts distinct stereochemical properties that influence its biological activity. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. The compound's synthesis typically involves multi-step organic reactions, with the bromination and methylation steps being critical for achieving the desired functional group placement.

Recent advancements in medicinal chemistry have revealed that 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride exhibits significant pharmacological potential. A 2023 study published in Journal of Medicinal Chemistry demonstrated its ability to modulate the activity of sigma-1 receptors, which are implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. This finding aligns with earlier research on the role of tetrahydroisoquinoline derivatives in neuroprotection, suggesting that the brominated and methylated variants may offer enhanced therapeutic efficacy compared to their parent compounds.

One of the most intriguing aspects of 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride is its potential as an anti-inflammatory agent. A 2023 preclinical study published in Pharmacological Research reported that this compound significantly reduces pro-inflammatory cytokine production in LPS-stimulated macrophages. The mechanism of action appears to involve the inhibition of NF-κB signaling pathways, which are central to the regulation of immune responses. This discovery has sparked interest in its application for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In the field of oncology, 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride has shown promising antitumor activity. A 2023 report in Cancer Research indicated that this compound selectively targets cancer stem cells in breast and lung tumors by inducing apoptosis and disrupting the Wnt/β-catenin signaling pathway. The compound's ability to inhibit cell proliferation without significant toxicity to normal cells makes it a candidate for further development in targeted cancer therapies.

Structural modifications of 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride have also been explored to enhance its therapeutic profile. For instance, replacing the bromine atom with other halogen substituents or introducing additional functional groups has been shown to modulate its receptor binding affinity. These modifications are critical for optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, which are essential for clinical translation.

The compound's pharmacokinetic behavior is another area of active research. Studies have shown that 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride exhibits moderate oral bioavailability, with its plasma concentration peaking within 2-4 hours after administration. Its metabolic pathway primarily involves hepatic oxidation and conjugation, with the major metabolites being excreted via the kidneys. These findings are crucial for designing dosing regimens that maximize therapeutic outcomes while minimizing side effects.

Despite its promising properties, challenges remain in the development of 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride. One major limitation is its potential for off-target effects, particularly in the central nervous system. Ongoing research focuses on improving its selectivity for specific receptors while reducing interactions with other biological targets. Additionally, the compound's long-term safety profile requires further investigation to ensure its suitability for chronic therapeutic use.

In conclusion, 7-Bromo-3-Methyl-1,2,3,4-Tetrahydroisoquinoline Hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and diverse biological activities position it as a promising candidate for the development of novel therapies. Continued research into its mechanisms of action, pharmacokinetic properties, and potential applications will be essential for translating these findings into clinical practice.